3-Bromo-5-isopropoxypyridine
Overview
Description
3-Bromo-5-isopropoxypyridine is a useful research compound. Its molecular formula is C8H10BrNO and its molecular weight is 216.07 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Halogen Migration in Derivatives
- Migration of Halogen Atoms : Research on halogen derivatives of pyridines, including 3-bromo-5-isopropoxypyridine, reveals interesting patterns in the migration of halogen atoms. This migration can lead to various structural transformations, contributing to the synthesis of diverse compounds (Hertog & Schogt, 2010).
Synthesis of Antiviral Compounds
- Synthesis and Antiviral Activity : Derivatives of this compound have been studied for their potential in synthesizing antiviral compounds, particularly in the context of uridine analogues (Shealy, O'dell, Shannon & Arnett, 1983).
Halogen-rich Intermediates in Medicinal Chemistry
- Halogen-rich Intermediates for Pyridine Synthesis : The compound is a valuable building block in medicinal chemistry, especially for creating pentasubstituted pyridines with desired functionalities (Wu, Porter, Frennesson & Saulnier, 2022).
Amination Reactions
- Amination of Bromo-Derivatives : this compound is involved in complex amination reactions, leading to the formation of various pyridine compounds. These reactions can involve intermediates such as pyridynes (Pieterse & Hertog, 2010).
Synthesis of Metal-complexing Molecular Rods
- Preparation for Metal-complexing Molecular Rods : The brominated derivatives of pyridines, including this compound, are utilized in the synthesis of metal-complexing molecular rods, which have applications in various fields of chemistry (Schwab, Fleischer & Michl, 2002).
Safety and Hazards
The safety information available indicates that 3-Bromo-5-isopropoxypyridine is potentially dangerous. It has been assigned the hazard statements H227, H302, H311+H331, H315, H319, and H335 . These statements indicate that the compound is combustible and can cause harm if swallowed, in contact with skin, or if inhaled. It can also cause skin and eye irritation and may cause respiratory irritation .
Properties
IUPAC Name |
3-bromo-5-propan-2-yloxypyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO/c1-6(2)11-8-3-7(9)4-10-5-8/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASEHPOZWQJRWAD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=CN=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90442096 | |
Record name | 3-bromo-5-isopropoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90442096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
212332-40-6 | |
Record name | 3-bromo-5-isopropoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90442096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-5-(propan-2-yloxy)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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